molecular formula C6H10N4 B1475925 1-Allyl-3-azidoazetidine CAS No. 2097976-74-2

1-Allyl-3-azidoazetidine

Cat. No.: B1475925
CAS No.: 2097976-74-2
M. Wt: 138.17 g/mol
InChI Key: ZLYLPTXUBMBGRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Allyl-3-azidoazetidine is a chemical compound with potential in scientific research. It belongs to the class of azetidines, which are immensely reactive and have significant importance in medicinal chemistry . Azetidines are considered remarkable due to their aptness as amino acid surrogates and their potential in peptidomimetic and nucleic acid chemistry .


Synthesis Analysis

The synthesis of azetidines, including this compound, is an important yet undeveloped research area . A straightforward synthesis of various 1,3-disubstituted azetidines has been accomplished via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . A direct catalytic azidation of primary, secondary, and tertiary allylic alcohols affords the corresponding allylic azides in high to excellent yields and regioselectivities .


Chemical Reactions Analysis

Azetidines possess important prospects in catalytic processes including Henry, Suzuki, Sonogashira, and Michael additions . The plausible mechanism for the formation of side product 3-alkoxyazetidines might involve an initial intramolecular nucleophilic displacement to yield a bicyclic aziridinium ion, which underwent alcoholysis (methanolysis or ethanolysis) .

Scientific Research Applications

Synthesis of Potent Inhibitors for HIV

  • HIV Inhibition : One study discusses the use of 3'-azidothymidine (AZT) derivatives, specifically highlighting the synthesis of AZT-derived 1,2,3-triazoles with submicromolar potencies against HIV-1. This demonstrates the potential of azido and azetidine derivatives in creating effective antiviral agents through structural modifications, such as introducing a bulky aromatic ring and the 1,5-substitution pattern on the triazole ring, which are key to antiviral activity (Sirivolu et al., 2013).

Bioisosteric Modifications for Antidepressants

  • Antidepressant Development : Another research effort involved the exploration of 3-aminoazetidine derivatives by bioisosteric modification of 3-α-oxyazetidine, aiming to develop a broad-spectrum antidepressant. This work synthesized a series of novel 3-aminoazetidine derivatives and tested their inhibitory reuptake activities against serotonin, norepinephrine, and dopamine, demonstrating the versatility of azetidine derivatives in pharmaceutical development (Han et al., 2014).

Future Directions

The synthetic chemistry of azetidines, including 1-Allyl-3-azidoazetidine, constitutes an important yet undeveloped research area . Their potential in peptidomimetic and nucleic acid chemistry is considered remarkable, indicating a promising future direction .

Properties

IUPAC Name

3-azido-1-prop-2-enylazetidine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N4/c1-2-3-10-4-6(5-10)8-9-7/h2,6H,1,3-5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLYLPTXUBMBGRJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCN1CC(C1)N=[N+]=[N-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

138.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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